N'-[1-(4-ethoxyphenyl)ethylidene]nicotinohydrazide

• IUPAC Name: N-[(E)-1-(4-ethoxyphenyl)ethylideneamino]pyridine-3-carboxamide
• InChI: InChI=1S/C16H17N3O2/c1-3-21-15-8-6-13(7-9-15)12(2)18-19-16(20)14-5-4-10-17-11-14/h4-11H,3H2,1-2H3,(H,19,20)/b18-12+
• InChI Key: APMOMSFZFNZFTN-LDADJPATSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=NNC(=O)C2=CN=CC=C2)C
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C(=N/NC(=O)C2=CN=CC=C2)/C
• Molecular Formula: C16H17N3O2
• Molecular Weight: 283.32 g/mol

Description

N'-[1-(4-ethoxyphenyl)ethylidene]nicotinohydrazide, also known as ENH, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. ENH is a hydrazide derivative of nicotinic acid and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N'-[1-(4-ethoxyphenyl)ethylidene]nicotinohydrazide is not fully understood. However, it has been suggested that N'-[1-(4-ethoxyphenyl)ethylidene]nicotinohydrazide exerts its therapeutic effects through the inhibition of oxidative stress and inflammation. It has also been shown to induce apoptosis in cancer cells, leading to cell death.
Biochemical and physiological effects:
N'-[1-(4-ethoxyphenyl)ethylidene]nicotinohydrazide has been shown to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines. N'-[1-(4-ethoxyphenyl)ethylidene]nicotinohydrazide has also been shown to increase the levels of antioxidant enzymes and reduce the levels of reactive oxygen species.

Advantages and Limitations for Lab Experiments

N'-[1-(4-ethoxyphenyl)ethylidene]nicotinohydrazide has several advantages for lab experiments. It is readily available and can be synthesized using simple methods. It is also stable and can be stored for extended periods. However, N'-[1-(4-ethoxyphenyl)ethylidene]nicotinohydrazide has some limitations. It has poor solubility in water, which can limit its use in certain experiments. It also has low bioavailability, which can affect its therapeutic efficacy.

Future Directions

N'-[1-(4-ethoxyphenyl)ethylidene]nicotinohydrazide has shown potential therapeutic applications in various scientific research studies. Future research should focus on exploring the mechanism of action of N'-[1-(4-ethoxyphenyl)ethylidene]nicotinohydrazide to better understand its therapeutic effects. Further studies are also needed to determine the optimal dosage and administration route of N'-[1-(4-ethoxyphenyl)ethylidene]nicotinohydrazide for various therapeutic applications. Additionally, future research should focus on developing novel formulations of N'-[1-(4-ethoxyphenyl)ethylidene]nicotinohydrazide with improved solubility and bioavailability to enhance its therapeutic efficacy.

Synthesis Methods

N'-[1-(4-ethoxyphenyl)ethylidene]nicotinohydrazide can be synthesized via several methods, including the reaction of nicotinic acid hydrazide with 4-ethoxybenzaldehyde in the presence of acetic anhydride and catalytic amounts of p-toluenesulfonic acid. The reaction mixture is refluxed for several hours, and the resulting product is purified using column chromatography.

Scientific Research Applications

N'-[1-(4-ethoxyphenyl)ethylidene]nicotinohydrazide has shown potential therapeutic applications in various scientific research studies. It has been studied for its anti-inflammatory, antioxidant, and anticancer properties. N'-[1-(4-ethoxyphenyl)ethylidene]nicotinohydrazide has also been shown to have a protective effect on the liver and brain in animal models of oxidative stress.